Cas no 2229372-55-6 (5-(2-phenylpropan-2-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(2-phenylpropan-2-yl)-1,3-oxazol-2-amine
• CAS No: 2229372-55-6
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5993676
• PubChem ID: 165622871
• Update Time: 2025-08-05

5-(2-phenylpropan-2-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-phenylpropan-2-yl)-1,3-oxazol-2-amine
• EN300-1877758
• 2229372-55-6

• Inchi： 1S/C12H14N2O/c1-12(2,9-6-4-3-5-7-9)10-8-14-11(13)15-10/h3-8H,1-2H3,(H2,13,14)
• InChI Key： WMLPQDQXUBVOAT-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2-phenylpropan-2-yl)-1,3-oxazol-2-amine

Professional Introduction to Compound with CAS No. 2229372-55-6 and Product Name: 5-(2-phenylpropan-2-yl)-1,3-oxazol-2-amine

The compound with the CAS number 2229372-55-6 and the product name 5-(2-phenylpropan-2-yl)-1,3-oxazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of oxazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of 5-(2-phenylpropan-2-yl)-1,3-oxazol-2-amine incorporates a phenylpropyl group, which is known to modulate the pharmacokinetic and pharmacodynamic properties of molecules, making it a promising candidate for further investigation.

In recent years, oxazole derivatives have been extensively studied for their roles in various biological processes. The oxazole ring, characterized by its heterocyclic structure containing oxygen and sulfur atoms, is a key pharmacophore that contributes to the compound's interactions with biological targets. Specifically, the 5-(2-phenylpropan-2-yl)-1,3-oxazol-2-amine moiety has shown potential in inhibiting certain enzymes and receptors involved in inflammatory pathways. This has led to its exploration as a lead compound in the development of novel anti-inflammatory agents.

One of the most compelling aspects of this compound is its ability to interact with biological systems in multiple ways. The phenylpropyl group enhances lipophilicity, which is crucial for crossing biological membranes and achieving effective drug delivery. Additionally, the oxazole ring provides a scaffold that can be modified to fine-tune its binding affinity to specific targets. These characteristics make 5-(2-phenylpropan-2-yl)-1,3-oxazol-2-amine an attractive candidate for further optimization in drug discovery pipelines.

Recent studies have highlighted the therapeutic potential of oxazole derivatives in treating various diseases. For instance, research has demonstrated that compounds similar to 5-(2-phenylpropan-2-yl)-1,3-oxazol-2-amine can modulate cytokine production and inhibit inflammatory responses. These findings are particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability of this compound to interfere with key signaling pathways involved in inflammation suggests its potential as a therapeutic agent.

The synthesis of 5-(2-phenylpropan-2-y l)-1,3-o xazol - 2 - am ine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the phenylpropyl group at the 5-position of the oxazole ring is a critical step that determines the compound's overall bioactivity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 5-(2 - phen y lpro pan - 2 - yl ) - 1 , 3 - o x az ol - 2 - am ine with its target proteins. These studies have revealed that the phenylpropyl group interacts favorably with hydrophobic pockets in the binding site, while the oxazole ring forms hydrogen bonds with polar residues. This detailed understanding has guided medicinal chemists in designing analogs with enhanced potency and selectivity.

The pharmacokinetic profile of 5-( 2 - phen y lpr op an - 2 - yl ) - 1 , 3 - o x az ol - 2 - am ine has been evaluated through in vitro and in vivo studies. These investigations have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The moderate lipophilicity and absence of significant metabolic degradation products suggest that it could be suitable for oral administration. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at relevant doses, paving the way for further clinical development.

In conclusion,5-( 2 - phen y lpr op an - 2 - yl ) - 1 , 3 - o x az ol - 2 - am ine (CAS No. 2229372256) represents a promising lead compound with significant therapeutic potential. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further investigation in drug discovery programs. As research continues to uncover new applications for oxazole derivatives,5-( 2 - phen y lpr op an - 2 - yl ) - 1 , 3 - o x az ol - 2 - am ine is poised to play a crucial role in addressing unmet medical needs.